Cas no 2228784-79-8 (3-(5-bromopyrimidin-2-yl)propanenitrile)

• Product Name: 3-(5-bromopyrimidin-2-yl)propanenitrile
• CAS No: 2228784-79-8
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 6058414
• PubChem ID: 133080871
• Update Time: 2025-10-30

3-(5-bromopyrimidin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyrimidin-2-yl)propanenitrile
• 2228784-79-8
• EN300-1925261

• Inchi： 1S/C7H6BrN3/c8-6-4-10-7(11-5-6)2-1-3-9/h4-5H,1-2H2
• InChI Key： RYKLXPNNROPJHH-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CCC#N)=NC=1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.6Ų

Additional information on 3-(5-bromopyrimidin-2-yl)propanenitrile

Introduction to 3-(5-bromopyrimidin-2-yl)propanenitrile (CAS No. 2228784-79-8)

3-(5-bromopyrimidin-2-yl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2228784-79-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This molecule, featuring a 5-bromopyrimidin-2-yl substituent attached to a propanenitrile backbone, has garnered attention due to its versatile structural framework and potential biological activities. The presence of both bromine and nitrile functional groups makes it a valuable intermediate for further chemical modifications, enabling the synthesis of more complex molecules with tailored properties.

The 5-bromopyrimidin-2-yl moiety is particularly noteworthy, as pyrimidine derivatives are widely recognized for their role in medicinal chemistry. Pyrimidines are fundamental components of nucleic acids, and their structural analogs have been extensively explored for their pharmacological effects. The bromine atom at the 5-position introduces reactivity that can be exploited through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the construction of biaryl or heteroaryl systems. These transformations are pivotal in the development of novel therapeutic agents.

On the other hand, the propanenitrile group contributes to the molecule's polarity and potential for hydrogen bonding interactions. This feature is particularly relevant in drug design, where favorable interactions with biological targets can enhance binding affinity and efficacy. The nitrile group can also serve as a handle for further functionalization, allowing chemists to introduce additional substituents or modify existing ones to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The compound 3-(5-bromopyrimidin-2-yl)propanenitrile (CAS No. 2228784-79-8) has emerged as a promising scaffold for such endeavors. Its unique structural features make it amenable to modifications that can yield molecules with potent activity against enzymes and receptors involved in cancer, inflammation, and infectious diseases. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes overexpressed in tumor cells.

One of the most compelling aspects of this compound is its potential in fragment-based drug discovery. Fragment libraries composed of small molecules like 3-(5-bromopyrimidin-2-yl)propanenitrile are used to identify lead compounds through high-throughput screening. The ability to rapidly synthesize and modify such fragments allows researchers to explore diverse chemical space efficiently. This approach has been successful in identifying novel therapeutics that might not be apparent through traditional ligand-based methods.

The synthetic accessibility of 3-(5-bromopyrimidin-2-yl)propanenitrile (CAS No. 2228784-79-8) is another factor contributing to its popularity in research settings. Well-established synthetic routes allow for scalable production, enabling both academic and industrial laboratories to incorporate this compound into their studies without significant hurdles. This accessibility is crucial for advancing drug discovery programs, as it allows for rapid iteration and optimization of molecular structures.

Recent advances in computational chemistry have further enhanced the utility of 3-(5-bromopyrimidin-2-yl)propanenitrile. Molecular modeling techniques predict how different modifications might affect the compound's binding affinity and selectivity. By leveraging these tools, researchers can design derivatives with improved properties before synthesizing them experimentally. This predictive capability significantly accelerates the drug development process, reducing both time and cost associated with traditional trial-and-error approaches.

The versatility of 3-(5-bromopyrimidin-2-yl)propanenitrile extends beyond pharmaceutical applications. In agrochemical research, pyrimidine derivatives have shown promise as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests and weeds. The structural features of this compound make it a candidate for developing next-generation crop protection agents that are more effective and environmentally sustainable.

In conclusion, 3-(5-bromopyrimidin-2-yl)propanenitrile (CAS No. 2228784-79-8) represents a fascinating example of how molecular design can drive innovation across multiple scientific disciplines. Its unique structural attributes, combined with its synthetic tractability and potential biological activities, position it as a valuable tool for researchers seeking to develop new therapeutics and agrochemicals. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing global health challenges.